molecular formula C13H12N2O B8581393 4-(2,5-Dihydro-1H-pyrrole-1-carbonyl)-3-methylbenzonitrile CAS No. 651045-04-4

4-(2,5-Dihydro-1H-pyrrole-1-carbonyl)-3-methylbenzonitrile

Cat. No.: B8581393
CAS No.: 651045-04-4
M. Wt: 212.25 g/mol
InChI Key: JHVQTVRFRZVNNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2,5-Dihydro-1H-pyrrole-1-carbonyl)-3-methylbenzonitrile is a useful research compound. Its molecular formula is C13H12N2O and its molecular weight is 212.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

651045-04-4

Molecular Formula

C13H12N2O

Molecular Weight

212.25 g/mol

IUPAC Name

4-(2,5-dihydropyrrole-1-carbonyl)-3-methylbenzonitrile

InChI

InChI=1S/C13H12N2O/c1-10-8-11(9-14)4-5-12(10)13(16)15-6-2-3-7-15/h2-5,8H,6-7H2,1H3

InChI Key

JHVQTVRFRZVNNR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C#N)C(=O)N2CC=CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

31.6 g (0.11 mol) of 4-(2,5-dihydropyrrol-1-ylcarbonyl)-3-methylbromobenzene is dissolved in 125 mL of dimethylformamide and combined with 20.2 g (0.23 mol) of copper cyanide and 3.2 g (2.7 mmol) of tetrakis-triphenylphosphinepalladium(0). The suspension is stirred for 20 hours at 140° C. Then it is cooled to 80° C., combined with 150 mL of water, 150 mL of ethyl acetate, and 25 g of CELITE® filter aid and filtered through CELITE® filter aid. The organic phase is separated off, washed with sodium chloride solution, dried over sodium sulfate, and concentrated by evaporation. The residue is chromatographed on silica gel, eluting with ethyl acetate/ethanol (50:1 and 19:1). The corresponding fractions are combined and concentrated by evaporation. Yield: 11.7 g (49% of theory); Rf value: 0.55 (silica gel; ethyl acetate/ethanol=9:1).
Quantity
31.6 g
Type
reactant
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Quantity
20.2 g
Type
reactant
Reaction Step Two
[Compound]
Name
tetrakis-triphenylphosphinepalladium(0)
Quantity
3.2 g
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
reactant
Reaction Step Four
Quantity
150 mL
Type
reactant
Reaction Step Five

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